Cas no 1823329-05-0 (6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)

• Product Name: 6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
• CAS No: 1823329-05-0
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 4823033
• Update Time: 2026-02-27

6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-AMINOPYRROLO[2,1-F][1,2,4]TRIAZINE-2,4(1H,3H)-DIONE
• 6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione

• Inchi： 1S/C6H6N4O2/c7-3-1-4-5(11)8-6(12)9-10(4)2-3/h1-2H,7H2,(H2,8,9,11,12)
• InChI Key： DYQDBMPSSMVBQE-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN2NC(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: -0.7
• Topological Polar Surface Area: 89.2